Technical Whitepaper: Physicochemical Profiling and Biocatalytic Applications of 2-Fluoro-1-(3-methoxyphenyl)ethanone (CAS 85465-50-5)
Technical Whitepaper: Physicochemical Profiling and Biocatalytic Applications of 2-Fluoro-1-(3-methoxyphenyl)ethanone (CAS 85465-50-5)
Executive Summary
2-Fluoro-1-(3-methoxyphenyl)ethanone (CAS 85465-50-5) is a highly specialized prochiral fluorinated ketone[1]. It serves as a critical building block in the synthesis of enantiopure fluorohydrins—structural motifs highly valued in medicinal chemistry for their ability to modulate lipophilicity, metabolic stability, and target binding affinity. This whitepaper provides an in-depth technical analysis of its physicochemical properties and details a self-validating, field-proven protocol for its biocatalytic asymmetric reduction using Lactobacillus brevis alcohol dehydrogenase (LbADH)[2].
Chemical Identity & Physicochemical Profiling
Understanding the baseline properties of 2-Fluoro-1-(3-methoxyphenyl)ethanone is crucial for downstream assay development and synthetic application[1]. The presence of the meta-methoxy group provides a handle for further functionalization (e.g., demethylation to a phenol), while the alpha-fluorine atom fundamentally alters the electronic landscape of the adjacent carbonyl group.
| Property | Specification |
| Chemical Name | 2-Fluoro-1-(3-methoxyphenyl)ethanone |
| CAS Registry Number | 85465-50-5 |
| Molecular Formula | C9H9FO2 |
| Molecular Weight | 168.16 g/mol |
| PubChem CID | 13276219 |
| Structural Features | Prochiral ketone, α-fluorinated, m-methoxy substituted |
| Reactivity Profile | Highly activated electrophilic carbonyl carbon |
Mechanistic Causality in Biocatalysis: The Fluorine Advantage
The chemical reduction of α-fluoroketones often suffers from defluorination side reactions and poor stereocontrol. Biocatalysis overcomes these limitations through the highly coordinated microenvironment of enzyme active sites.
As demonstrated in the landmark study by , 2-Fluoro-1-(3-methoxyphenyl)ethanone is an exceptional substrate for hydrogen transfer (HT) bioreductions using Lactobacillus brevis alcohol dehydrogenase (LbADH)[3]. The causality behind this efficiency lies in the thermodynamic activation of the substrate. The strongly electron-withdrawing α-fluorine atom exerts an inductive effect (-I) that significantly increases the electrophilicity of the carbonyl carbon.
In a standard ketone bioreduction, a massive stoichiometric excess of the hydrogen donor (typically 2-propanol) is required to drive the equilibrium toward the alcohol product. However, because CAS 85465-50-5 is thermodynamically activated, the equilibrium inherently favors the formation of the fluorohydrin[3]. This allows the reaction to proceed quantitatively at exceptionally high substrate concentrations (up to 0.5 M) without requiring a huge excess of the hydrogen donor[3].
Biocatalytic reduction of CAS 85465-50-5 using LbADH with 2-propanol for cofactor regeneration.
Experimental Workflow: High-Concentration Bioreduction Protocol
To ensure reproducibility and scientific integrity, the following protocol represents a self-validating system for the asymmetric reduction of CAS 85465-50-5 to (S)-2-fluoro-1-(3-methoxyphenyl)ethanol. Every reagent choice is grounded in mechanistic necessity.
Step-by-step experimental workflow for the high-concentration bioreduction of CAS 85465-50-5.
Step-by-Step Methodology:
-
Substrate & Donor Preparation: Dissolve 2-Fluoro-1-(3-methoxyphenyl)ethanone in 2-propanol to achieve a 0.5 M concentration. Causality: 2-propanol acts as both the co-solvent to solubilize the highly concentrated hydrophobic substrate and the sacrificial hydrogen donor for cofactor recycling[3].
-
Buffer System Formulation: Prepare a 50 mM Tris-HCl buffer adjusted to pH 7.0. Supplement with 1 mM NADP+ and 1 mM MgCl2. Causality: LbADH is a strictly NADPH-dependent, magnesium-containing enzyme. Mg2+ is critical for structural integrity. The pH is strictly maintained at 7.0 because the NADP+ cofactor rapidly degrades under alkaline conditions, whereas the enzyme denatures at lower pH levels.
-
Biocatalyst Integration: Introduce the purified Lactobacillus brevis ADH (LbADH) to the buffered mixture.
-
Incubation & Kinetic Control: Incubate the reaction vessel in an orbital shaker at 30 °C and 180 rpm for 24 hours[2]. Causality: 30 °C provides the optimal thermodynamic balance between maximum enzymatic turnover rate (
) and the thermal stability of the LbADH tetramer. -
Quenching and Extraction: Terminate the reaction by extracting the aqueous mixture with ethyl acetate (3x volumes). Dry the combined organic layers over anhydrous Na2SO4 and concentrate under reduced pressure. Causality: Ethyl acetate efficiently partitions the fluorohydrin product from the aqueous enzyme/cofactor matrix, halting the reaction and preventing reverse oxidation.
Analytical Validation & Data Interpretation
A self-validating protocol requires rigorous analytical confirmation. Because enantiomers exhibit identical physical properties in achiral environments, the reaction's success must be validated using chiral stationary phase chromatography.
-
Conversion Analysis: Gas Chromatography (GC) equipped with an FID detector is used to measure the disappearance of the ketone peak and the appearance of the alcohol peak. Due to the thermodynamic activation of the substrate, conversions typically exceed 95%[3].
-
Enantiomeric Excess (ee): High-Performance Liquid Chromatography (HPLC) using a chiral column determines the stereoselectivity. The LbADH enzyme strictly follows Prelog's rule, delivering the hydride to the re-face of the prochiral ketone, yielding the (S)-enantiomer with an expected ee of >99%[2][3].
Conclusion
2-Fluoro-1-(3-methoxyphenyl)ethanone (CAS 85465-50-5) is far more than a simple chemical intermediate; it is a highly optimized substrate for advanced biocatalytic workflows. Its unique electronic properties, driven by the α-fluorine atom, bypass traditional thermodynamic bottlenecks in asymmetric reduction, enabling the scalable synthesis of enantiopure (S)-fluorohydrins at unprecedented substrate concentrations.
References
-
PubChem. "2-Fluoro-1-(3-methoxyphenyl)ethanone | C9H9FO2 | CID 13276219". National Center for Biotechnology Information. URL:[Link]
-
Borzęcka, W., Lavandera, I., & Gotor, V. (2013). "Synthesis of Enantiopure Fluorohydrins Using Alcohol Dehydrogenases at High Substrate Concentrations". The Journal of Organic Chemistry, 78(14), 7312-7317. URL:[Link]
Sources
- 1. 2-Fluoro-1-(3-methoxyphenyl)ethanone | C9H9FO2 | CID 13276219 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. 2-fluoro-1-(3-methoxyphenyl)ethanol - CAS号 1446417-97-5 - 摩熵化学 [molaid.com]
- 3. Synthesis of enantiopure fluorohydrins using alcohol dehydrogenases at high substrate concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
